Cas no 61057-85-0 (α-(2-Aminophenyl)benzylamine)

• Product Name: α-(2-Aminophenyl)benzylamine
• CAS No: 61057-85-0
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD11107327
• CID: 493582
• PubChem ID: 10104196
• Update Time: 2025-06-08

α-(2-Aminophenyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-(Amino(phenyl)methyl)aniline
• 2-[Amino(phenyl)methyl]aniline
• alpha-(2-Aminophenyl)benzylamine
• Benzenemethanamine, 2-amino-a-phenyl-
• 2-Amino-benzhydrylamin
• 2-aminobenzhydrylamine
• 2-Amino-alpha-phenylbenzylamine
• o-aminodiphenylmethylamine
• 2-(alpha-Aminobenzyl)aniline
• alpha -(2-Aminophenyl)benzylamine
• 6508AJ
• 2-(Amino-phenyl-methyl)-phenylamine
• KM0463
• 2-amino-alpha-phenyl-benzenemethanamine
• TRA0050185
• SY019607
• AX8269014
• MFCD11107327
• 61057-85-0
• AKOS006308157
• AS-32105
• DB-350966
• CS-0454249
• SCHEMBL3831522
• α-(2-Aminophenyl)benzylamine

• MDL： MFCD11107327
• Inchi： 1S/C13H14N2/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13H,14-15H2
• InChI Key： SJCSSVLZFASSLN-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 198.11600
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 2.3

Experimental Properties

• Density: 1.129±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 36-38 ºC
• Solubility: Very slightly soluble (0.97 g/l) (25 º C),
• PSA: 52.04000
• LogP: 3.59840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on α-(2-Aminophenyl)benzylamine

Introduction to α-(2-Aminophenyl)benzylamine (CAS No. 61057-85-0)

α-(2-Aminophenyl)benzylamine (CAS No. 61057-85-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a benzylamine moiety attached to a 2-aminophenyl group. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it an important intermediate in the synthesis of more complex compounds.

The chemical formula of α-(2-Aminophenyl)benzylamine is C₁₃H₁₄N₂, and its molecular weight is 198.26 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties, including melting point, boiling point, and solubility, have been extensively studied and are well-documented in the literature.

In the pharmaceutical industry, α-(2-Aminophenyl)benzylamine has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent research has explored its use in the development of novel drugs for various therapeutic applications. For instance, studies have shown that derivatives of α-(2-Aminophenyl)benzylamine exhibit promising activity against certain types of cancer cells, making them potential candidates for anticancer drug development.

Beyond its pharmaceutical applications, α-(2-Aminophenyl)benzylamine has also found use in materials science. Its unique molecular structure makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

In the realm of chemical synthesis, α-(2-Aminophenyl)benzylamine serves as a valuable reagent for the preparation of complex organic molecules. Its reactivity with various functional groups allows chemists to construct intricate molecular architectures with high precision. This versatility has led to its widespread use in academic and industrial laboratories for the synthesis of natural products, pharmaceuticals, and other fine chemicals.

The synthetic route to α-(2-Aminophenyl)benzylamine involves several well-established methods. One common approach involves the reaction of 2-aminobenzaldehyde with benzylamine in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method yields high purity product with good yields and is widely used in both laboratory-scale synthesis and industrial production.

The safety and handling of α-(2-Aminophenyl)benzylamine are important considerations for its users. While it is not classified as a hazardous material under current regulations, it is advisable to handle this compound with standard laboratory precautions to ensure safety. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to prevent skin contact and inhalation.

In conclusion, α-(2-Aminophenyl)benzylamine (CAS No. 61057-85-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and properties of this compound, its importance in the scientific community is likely to grow even further.